Cas no 1036705-78-8 (2-chloro-N-4-(trifluoromethyl)phenylpyrimidin-4-amine)

• Product Name: 2-chloro-N-4-(trifluoromethyl)phenylpyrimidin-4-amine
• CAS No: 1036705-78-8
• MF: C₁₁H₇ClF₃N₃
• MW: 273.641591310501
• MDL: MFCD11505044
• CID: 859799
• PubChem ID: 51063930
• Update Time: 2026-04-29

2-chloro-N-4-(trifluoromethyl)phenylpyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-N-[4-(trifluoromethyl)-phenyl]pyrimidin-4-amine
• (2-chloropyrimidin-4-yl)(3,4-difluorophenyl)amine
• (2-chloropyrimidin-4-yl)-(3,4-difluorophenyl)amine
• (2-chloropyrimidin-4-yl)(4-(trifluoromethyl)phenyl)amine
• (2-Chloropyrimidin-4-yl)-(4-(trifluoromethyl)phenyl)amine
• (2-chloropyrimidin-4-yl)-(4-trifluoromethyl-phenyl)amine
• 4-Pyrimidinamine, 2-chloro-N-(3,4-difluorophenyl)-
• CTK3H4116
• 2-chloro-N-4-(trifluoromethyl)phenylpyrimidin-4-amine

• MDL： MFCD11505044
• Inchi： InChI=1S/C11H7ClF3N3/c12-10-16-6-5-9(18-10)17-8-3-1-7(2-4-8)11(13,14)15/h1-6H,(H,16,17,18)
• InChI Key： NCJRMIBMSVWSQY-UHFFFAOYSA-N
• SMILES： C1=C(C=CC(=C1)NC2=NC(=NC=C2)Cl)C(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3

Additional information on 2-chloro-N-4-(trifluoromethyl)phenylpyrimidin-4-amine

Market Research and Analysis Report on 2-Chloro-N-(4-Trifluoromethylphenyl)Pyrimidin-4-Amine (CAS No. 1036705-78-8)

2-Chloro-N-(4-trifluoromethylphenyl)pyrimidin-4-amine, identified by CAS No. 1036705-78-8, is a promising compound in the field of chemical biology and pharmaceutical research. This pyrimidine derivative has garnered significant attention due to its potential applications in drug development, particularly in the areas of oncology and infectious diseases.

The compound's structure, featuring a pyrimidine ring with a chloro substituent and a trifluoromethylphenyl group, suggests its ability to interact with specific biological targets. Recent studies have highlighted its potential as a kinase inhibitor, which is a critical class of enzymes involved in various cellular processes, including cell proliferation and apoptosis.

Market demand for 2-chloro-N-(4-trifluoromethylphenyl)pyrimidin-4-amine is driven by its role as an intermediate in the synthesis of advanced pharmaceutical compounds. The global pharmaceutical industry's increasing focus on targeted therapies has further amplified the need for high-quality intermediates like this compound.

From a supply chain perspective, several key suppliers have emerged as major players in the production and distribution of CAS No. 1036705-78-8. These suppliers are strategically located to meet the growing demand from both academic research institutions and commercial drug manufacturers worldwide.

The research and development landscape surrounding this compound is rapidly evolving. Ongoing clinical trials are evaluating its efficacy and safety profiles, with preliminary results indicating potential for therapeutic use. Additionally, advancements in synthetic methodologies have improved the scalability and cost-effectiveness of producing this compound, making it more accessible to researchers and manufacturers.

In conclusion, 2-chloro-N-(4-trifluoromethylphenyl)pyrimidin-4-amine (CAS No. 1036705-78-8) represents a significant opportunity in the chemical biology and pharmaceutical markets. Its unique properties, coupled with ongoing research advancements, position it as a key player in the development of next-generation therapeutics.